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Compound of Interest

Compound Name: (3R)-3,5-Dimethylmorpholine

Cat. No.: B13321966

Get Quote

Operational Safety Protocol: Handling (3R)-3,5-
Dimethylmorpholine
Executive Summary & Risk Context[1][2][3][4][5][6]
(3R)-3,5-Dimethylmorpholine (CAS 123-57-9 for racemate; specific chiral CAS varies) is a

secondary amine building block frequently used in asymmetric synthesis and medicinal

chemistry. While often categorized generically as an "irritant" by some bulk suppliers, its

structural homology to morpholine mandates that we treat it with Corrosive (Category 1B) and

Flammable Liquid (Category 3) protocols.

The Scientist's Perspective: Do not be complacent due to the "dimethyl" substitution. Like its

parent morpholine, this compound is a strong base. The primary risks are not just immediate

burns, but irreversible corneal opacity (blindness) upon eye contact and respiratory

sensitization from chronic vapor inhalation. This guide prioritizes a "Zero-Exposure" workflow.

Hazard Identification & Mechanism
Understanding the mechanism of injury dictates the PPE choice.
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Hazard Class GHS Code
Mechanism of
Injury

Operational
Implication

Flammable Liquid H226

Flash point ~28°C

(82°F).[1][2][3] Vapors

form explosive

mixtures with air.

Ground all glassware.

Use spark-proof tools.

Work in fume hood to

prevent vapor

accumulation.[4]

Skin Corrosion H314/H315

Saponification of skin

lipids; protein

denaturation.

Nitrile gloves are

insufficient for

prolonged contact.

Alkali burns penetrate

deeper than acid

burns.

Serious Eye Damage H318

Rapid penetration of

the cornea; pH > 11

causes liquefactive

necrosis.

Safety glasses are

forbidden. Goggles +

Face Shield are

mandatory for

transfers >10mL.

Acute Toxicity H302/H335

Mucous membrane

irritation; CNS

depression at high

concentrations.

All transfers must

occur within a certified

fume hood.

Personal Protective Equipment (PPE) Matrix
This matrix is designed for active handling (pouring, cannulation, reaction setup), not just

passive observation.

Hand Protection: The Permeation Reality
Standard 4-mil nitrile gloves provide only splash protection (breakthrough < 15 mins for

morpholines).
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Exposure Level
Recommended
Material

Breakthrough Time
Brand Examples
(Ref)

Incidental (Splash)
Double-gloved Nitrile

(min 5 mil outer)
~10-15 mins Ansell TouchNTuff®

High Risk (Immersion)
Butyl Rubber or

EVOH Laminate
> 480 mins

Honeywell Silver

Shield® / North Butyl

Mechanical + Chem
Neoprene over

Laminate
> 480 mins

Ansell Neoprene (for

grip)

Critical Protocol: If using nitrile, employ the "Double-Glove Indicator System" (colored inner

glove). Change outer gloves immediately upon any visible splash.

Eye & Face Protection[6][9]
Primary: Indirect-vent chemical splash goggles (ANSI Z87.1+).

Secondary: 8-inch Polycarbonate Face Shield.

Why: Amine bases adhere to skin and eyes. A splash to the cheek can run under safety

glasses. The face shield protects the neck and chin from "splash-back" during quenching.

Respiratory Protection[2][9][10]
Primary Control: Chemical Fume Hood (Face velocity: 80–100 fpm).

Secondary (Spill Cleanup/Outside Hood): Full-face respirator with ABEK1 (Organic

Vapor/Inorganic/Acid/Ammonia) cartridges.

Note: Simple N95 masks offer zero protection against amine vapors.
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Visualization: PPE Decision Logic
The following diagram illustrates the decision-making process for selecting the correct PPE

based on the specific task and volume being handled.

Task Assessment

Volume > 10 mL?

Closed System?
(Cannula/Schlenk)

No (<10mL)

LEVEL 2: HIGH RISK
Butyl/Laminate Gloves

+ Goggles & Face Shield
+ Chem-Resistant Apron

Yes (>10mL)

LEVEL 1: SPLASH
Standard Nitrile (Double)

+ Splash Goggles
+ Lab Coat

No (Open handling)

LEVEL 3: CLOSED
Standard Nitrile

+ Safety Glasses
(Only if confirmed sealed)

Yes

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on volume and containment method.
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Phase 1: Preparation
Verify Ventilation: Ensure fume hood is active.

Glassware Check: Inspect flasks for star cracks. Amine reactions are often exothermic;

compromised glass will fail under thermal stress.

Grounding: (3R)-3,5-Dimethylmorpholine is flammable. Clip a ground wire to the reaction

vessel if transferring >500mL.

Phase 2: Transfer Techniques
Small Scale (<50 mL): Use a glass syringe with a Luer-lock tip. Avoid plastic syringes if

possible, as some polymers swell upon prolonged contact with amines.

Large Scale (>50 mL): Use cannula transfer (double-tipped needle) under positive

Nitrogen/Argon pressure. This is the "Gold Standard" for safety, isolating the chemical from

the operator entirely.

Phase 3: Quenching & Neutralization
Never add water directly to the neat amine (violent exotherm).

Protocol: Dilute the reaction mixture with a non-reactive solvent (e.g., Toluene or DCM) first,

then cool to 0°C, and slowly add dilute acid (e.g., 1M HCl) dropwise.

Emergency Response & Spill Management
Spill Response Workflow
In the event of a spill, immediate action is required to prevent vapor spread and exposure.[5]

Spill Detected Assess Volume
& Location

Evacuate Area
(If >100mL or outside hood)High Hazard

Don PPE:
Respirator (ABEK)

+ Butyl Gloves
Manageable

Re-enter with Team
Absorb:

Vermiculite or
Sand

Neutralize:
Dilute Citric Acid

or Sodium Bisulfate

Dispose:
Double Bag ->

Hazardous Waste

Click to download full resolution via product page
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Figure 2: Step-by-step workflow for managing (3R)-3,5-Dimethylmorpholine spills.

First Aid Measures
Eye Contact: Flush immediately for 15 minutes.[6] Force eyelids open. Time is vision.

Skin Contact: Wash with soap and water.[5][6] Do not use solvents (ethanol/acetone) to

clean skin; they increase permeability.

Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by

trained personnel.

Disposal & Waste Management
Do not pour down the drain. This compound is toxic to aquatic life and corrosive to plumbing.

Segregation: Collect in a dedicated "Basic Organic Waste" container.

Incompatibility:DO NOT mix with "Acidic Waste" streams. Mixing amines with acids in a

closed waste drum generates heat and pressure, leading to explosion risks.

Labeling: Tag container with: Flammable, Corrosive, Toxic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13321966/docs?utm_src=pdf-body#personal-protective-equipment-for-handling-3r-3-5-dimethylmorpholine
https://www.capotchem.cn/doc/msds_59229-63-9.do
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/89-corrosives
https://www.capotchem.cn/doc/msds_59229-63-9.do
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylmorpholine
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1450
https://www.benchchem.com/product/b13321966?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13321966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. chemos.de [chemos.de]

2. 3,5-Dimethylmorpholine | C6H13NO | CID 8862 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. tennantsdistribution.com [tennantsdistribution.com]

4. scienceequip.com.au [scienceequip.com.au]

5. 8.9 Corrosives | Environment, Health and Safety [ehs.cornell.edu]

6. capotchem.cn [capotchem.cn]

To cite this document: BenchChem. [Personal protective equipment for handling (3R)-3,5-
Dimethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13321966/docs#personal-protective-equipment-for-
handling-3r-3-5-dimethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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